4-acetyl-N,N-diethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide

• IUPAC Name: 4-acetyl-N,N-diethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C15H20N2O3/c1-4-16(5-2)15(19)14-10-17(11(3)18)12-8-6-7-9-13(12)20-14/h6-9,14H,4-5,10H2,1-3H3
• InChI Key: GAKNTQWTOPYGPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CN(C2=CC=CC=C2O1)C(=O)C
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

4-acetyl-N,N-diethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide, commonly known as ABD, is a chemical compound that has been studied for its potential applications in scientific research. ABD belongs to the family of benzoxazines, which are heterocyclic compounds that contain both nitrogen and oxygen atoms in their ring structure. In recent years, ABD has gained attention due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of ABD is not fully understood, but it is believed to involve the interaction of the compound with specific receptors or proteins in the target system. ABD has been shown to bind to certain proteins and enzymes, which may explain its unique properties and potential applications in scientific research.
Biochemical and Physiological Effects:
ABD has been shown to exhibit various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. These properties make ABD an attractive candidate for use in the development of new drugs and therapies for various diseases and conditions.

Advantages and Limitations for Lab Experiments

ABD has several advantages for use in lab experiments, including its strong fluorescence properties, high stability, and ease of synthesis. However, ABD also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on ABD, including the development of new fluorescent sensors and the investigation of its potential applications in drug discovery and development. Additionally, further studies are needed to fully understand the mechanism of action of ABD and its potential effects on various biological systems.
In conclusion, ABD is a promising compound that has gained attention for its unique properties and potential applications in scientific research. Further studies are needed to fully understand its mechanism of action and potential applications, but ABD has already shown great promise in various fields of research.

Synthesis Methods

The synthesis of ABD involves a multi-step process that requires specialized equipment and expertise. The most common method for synthesizing ABD involves the reaction of 4-acetyl-2-aminoacetophenone with diethylamine and formaldehyde in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

ABD has been extensively studied for its potential applications in scientific research. One of the most promising applications of ABD is in the field of fluorescent sensing. ABD has been shown to exhibit strong fluorescence properties, which make it an ideal candidate for use in fluorescent sensors. ABD-based sensors have been developed for the detection of various analytes, including metal ions, organic molecules, and biological molecules.